Cas no 941911-15-5 (2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(4-methylphenyl)acetamide)

2-1-(4-Methoxybenzenesulfonyl)piperidin-2-yl-N-(4-methylphenyl)acetamide is a synthetic organic compound featuring a piperidine core functionalized with a 4-methoxybenzenesulfonyl group and an N-(4-methylphenyl)acetamide moiety. This structure suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of bioactive molecules. The presence of sulfonyl and amide groups enhances its reactivity, enabling selective modifications for targeted applications. Its well-defined molecular architecture offers advantages in precision synthesis, facilitating controlled derivatization. The compound’s stability under standard conditions and compatibility with common organic solvents further support its use in research and industrial settings. Analytical characterization confirms high purity, making it suitable for rigorous synthetic workflows.
2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(4-methylphenyl)acetamide structure
941911-15-5 structure
Product Name:2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(4-methylphenyl)acetamide
CAS No:941911-15-5
MF:C21H26N2O4S
MW:402.507144451141
CID:5799197
Update Time:2025-07-22

2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]-N-(4-methylphenyl)acetamide
    • 2-Piperidineacetamide, 1-[(4-methoxyphenyl)sulfonyl]-N-(4-methylphenyl)-
    • 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(4-methylphenyl)acetamide
    • Inchi: 1S/C21H26N2O4S/c1-16-6-8-17(9-7-16)22-21(24)15-18-5-3-4-14-23(18)28(25,26)20-12-10-19(27-2)11-13-20/h6-13,18H,3-5,14-15H2,1-2H3,(H,22,24)
    • InChI Key: USCGVRKKWHLYBW-UHFFFAOYSA-N
    • SMILES: N1(S(C2=CC=C(OC)C=C2)(=O)=O)CCCCC1CC(NC1=CC=C(C)C=C1)=O

Experimental Properties

  • Density: 1.243±0.06 g/cm3(Predicted)
  • pka: 14.97±0.70(Predicted)

2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(4-methylphenyl)acetamide Pricemore >>

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Additional information on 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(4-methylphenyl)acetamide

Compound CAS No. 941911-15-5: 2-(4-Methoxybenzenesulfonyl)piperidin-2-yl-N-(4-methylphenyl)acetamide

The compound with CAS No. 941911-15-5, known as 2-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(4-methylphenyl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a piperidine ring, a sulfonyl group, and an acetamide moiety. The presence of these functional groups makes it a versatile compound with unique chemical properties.

Structure and Properties

The molecular structure of this compound is composed of several key elements. The piperidine ring, a six-membered saturated ring with one nitrogen atom, serves as the central framework. Attached to this ring is a sulfonyl group (-SO₂-) connected to a 4-methoxybenzene ring. This group introduces electron-withdrawing effects, enhancing the reactivity of the molecule in certain chemical reactions. Additionally, the acetamide group (-CONH-) is linked to a 4-methylphenyl group, which adds further complexity to the molecule's electronic properties.

Synthesis and Applications

The synthesis of 2-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(4-methylphenyl)acetamide involves multiple steps, including nucleophilic substitution and amide bond formation. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. This compound has been explored for its potential in drug discovery, particularly in the development of bioactive agents targeting specific biological pathways.

Recent Research Findings

Recent studies have highlighted the role of this compound in modulating cellular signaling pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. Furthermore, its ability to penetrate cellular membranes makes it a promising candidate for drug delivery systems.

Safety and Handling

While this compound holds great promise in various applications, proper handling and safety precautions are essential. It is recommended to handle this compound in a well-ventilated area using appropriate personal protective equipment (PPE). Storage should be done in accordance with standard laboratory practices to ensure stability and prevent contamination.

Conclusion

In summary, CAS No. 941911-15-5 represents a cutting-edge molecule with diverse applications in chemical research and development. Its unique structure and functional groups make it a valuable tool in advancing scientific knowledge and technological innovations.

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